5-amino-1-(furan-2-ylmethyl)-4-(6-methyl-1H-benzimidazol-2-yl)-2H-pyrrol-3-one

• IUPAC Name: 5-amino-1-(furan-2-ylmethyl)-4-(6-methyl-1H-benzimidazol-2-yl)-2H-pyrrol-3-one
• InChI: InChI=1S/C17H16N4O2/c1-10-4-5-12-13(7-10)20-17(19-12)15-14(22)9-21(16(15)18)8-11-3-2-6-23-11/h2-7H,8-9,18H2,1H3,(H,19,20)
• InChI Key: ZWXZRUZFHZQDSO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N=C(N2)C3=C(N(CC3=O)CC4=CC=CO4)N
• Molecular Formula: C17H16N4O2
• Molecular Weight: 308.33 g/mol

Description

The compound with the identifier “5-amino-1-(furan-2-ylmethyl)-4-(6-methyl-1H-benzimidazol-2-yl)-2H-pyrrol-3-one” is a chemical entity cataloged in the PubChem database

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of the compound “5-amino-1-(furan-2-ylmethyl)-4-(6-methyl-1H-benzimidazol-2-yl)-2H-pyrrol-3-one” involves multiple steps, including the use of specific reagents and controlled reaction conditions. The exact synthetic route can vary, but typically involves the following steps:

Initial Reactants: The synthesis begins with the selection of appropriate starting materials, which are chosen based on the desired chemical structure of the final product.

Reaction Conditions: The reactions are carried out under controlled conditions, including specific temperatures, pressures, and the use of catalysts to facilitate the reactions.

Purification: After the reactions are complete, the product is purified using techniques such as chromatography to remove any impurities.

Industrial Production Methods

In an industrial setting, the production of “this compound” is scaled up to meet demand. This involves optimizing the synthetic route to ensure high yield and purity. Industrial production methods may include:

Batch Processing: Large quantities of reactants are processed in batches to produce the compound.

Continuous Flow Processing: Reactants are continuously fed into a reactor, and the product is continuously removed, allowing for more efficient production.

Chemical Reactions Analysis

Types of Reactions

The compound “5-amino-1-(furan-2-ylmethyl)-4-(6-methyl-1H-benzimidazol-2-yl)-2H-pyrrol-3-one” undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can convert the compound into reduced forms with different chemical properties.

Substitution: The compound can participate in substitution reactions, where one functional group is replaced by another.

Common Reagents and Conditions

The reactions involving “this compound” typically require specific reagents and conditions:

Oxidizing Agents: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reducing Agents: Reducing agents such as sodium borohydride and lithium aluminum hydride are often used.

Catalysts: Catalysts like palladium on carbon or platinum oxide may be used to facilitate reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may produce oxidized derivatives, while reduction may yield reduced forms of the compound.

Scientific Research Applications

The compound “5-amino-1-(furan-2-ylmethyl)-4-(6-methyl-1H-benzimidazol-2-yl)-2H-pyrrol-3-one” has a wide range of applications in scientific research, including:

Chemistry: It is used as a reagent in various chemical reactions and as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activity and interactions with biological molecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a drug candidate.

Industry: The compound is used in the development of new materials and as an intermediate in industrial processes.

Mechanism of Action

The mechanism by which “5-amino-1-(furan-2-ylmethyl)-4-(6-methyl-1H-benzimidazol-2-yl)-2H-pyrrol-3-one” exerts its effects involves interactions with specific molecular targets and pathways. These interactions can include:

Binding to Enzymes: The compound may bind to enzymes, inhibiting or activating their activity.

Receptor Interactions: It may interact with cellular receptors, triggering specific signaling pathways.

Pathway Modulation: The compound can modulate various biochemical pathways, leading to changes in cellular function.